Cas no 57150-49-9 (1-(4-methylpiperazin-1-yl)nonan-1-one)

1-(4-methylpiperazin-1-yl)nonan-1-one structure
57150-49-9 structure
Product Name:1-(4-methylpiperazin-1-yl)nonan-1-one
CAS No:57150-49-9
MF:C14H28N2O
MW:240.384923934937
CID:946543
PubChem ID:303111
Update Time:2025-04-19

1-(4-methylpiperazin-1-yl)nonan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylpiperazin-1-yl)nonan-1-one
    • AC1L7219
    • NSC190995
    • NSC-190995
    • SureCN8972731
    • AKOS003873453
    • DTXSID00307405
    • 57150-49-9
    • SCHEMBL8972731
    • Inchi: 1S/C14H28N2O/c1-3-4-5-6-7-8-9-14(17)16-12-10-15(2)11-13-16/h3-13H2,1-2H3
    • InChI Key: FBLSADHLDNQWGN-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCC)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 240.22034
  • Monoisotopic Mass: 240.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 0.941
  • Boiling Point: 355.5°C at 760 mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.475
  • PSA: 23.55
  • LogP: 2.38680
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